Cas no 944896-69-9 (3-(3-Methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid)

• Product Name: 3-(3-Methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid
• CAS No: 944896-69-9
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 2818001
• PubChem ID: 28806074
• Update Time: 2025-04-21

3-(3-Methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 944896-69-9
• AB41875
• 3-(3-METHOXYPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID
• 3-(3-Methoxy-phenyl)-[1,2,4]oxadiazole-5-carb oxylic acid
• 3-(3-Methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid

• Inchi： 1S/C10H8N2O4/c1-15-7-4-2-3-6(5-7)8-11-9(10(13)14)16-12-8/h2-5H,1H3,(H,13,14)
• InChI Key： CEUJRCIQEYJCTQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C2=NOC(C(=O)O)=N2)=C1

Computed Properties

• Exact Mass: 220.04840674Da
• Monoisotopic Mass: 220.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.5Ų